2-Amino-2-(2-fluoroethyl)propane-1,3-diol

• Molecular Formula: C5H12FNO2
• Molecular Weight: 137.15 g/mol
• IUPAC Name: 2-amino-2-(2-fluoroethyl)propane-1,3-diol
• InChI: InChI=1S/C5H12FNO2/c6-2-1-5(7,3-8)4-9/h8-9H,1-4,7H2
• InChI Key: MNEMHNABNLXFOW-UHFFFAOYSA-N
• Canonical SMILES: C(CF)C(CO)(CO)N

Description

2-Amino-2-(2-fluoroethyl)propane-1,3-diol is a fluorinated derivative of the 2-aminopropane-1,3-diol scaffold. Its structure features a central tertiary amine flanked by two hydroxymethyl groups and a 2-fluoroethyl substituent. The introduction of fluorine enhances its lipophilicity and metabolic stability compared to non-fluorinated analogs, making it a candidate for pharmaceutical and biochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(2-fluoroethyl)propane-1,3-diol typically involves the reaction of 2-amino-1,3-propanediol with a fluorinating agent. One common method is the reaction of 2-amino-1,3-propanediol with 2-fluoroethylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

On an industrial scale, the production of 2-Amino-2-(2-fluoroethyl)propane-1,3-diol can be achieved through a continuous flow process. This method allows for the efficient and scalable production of the compound. The process involves the use of high-pressure reactors and automated control systems to ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(2-fluoroethyl)propane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The fluorine atom can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Halogenation reactions can be carried out using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

2-Amino-2-(2-fluoroethyl)propane-1,3-diol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting specific molecular pathways.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-2-(2-fluoroethyl)propane-1,3-diol involves its interaction with specific molecular targets. The fluorine atom in the compound can form strong hydrogen bonds with biological molecules, influencing their structure and function. This interaction can modulate enzyme activity, receptor binding, and other cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

This section compares 2-amino-2-(2-fluoroethyl)propane-1,3-diol with structurally related compounds, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Substituent (R)	Key Properties/Applications	References
2-Amino-2-(2-fluoroethyl)propane-1,3-diol	2-Fluoroethyl	Enhanced lipophilicity; potential drug candidate	N/A*
TRIS (2-Amino-2-(hydroxymethyl)propane-1,3-diol)	Hydroxymethyl	Widely used buffer (pKa ~8.1); stabilizes enzymes/proteins
FTY720 (Fingolimod)	2-(4-Octylphenyl)ethyl	Immunosuppressant (S1P receptor modulator); treats multiple sclerosis
2-Amino-2-(fluoromethyl)propane-1,3-diol	Fluoromethyl	Intermediate in constrained amino acid synthesis
2-Amino-2-methyl-1,3-propanediol	Methyl	Laboratory reagent; lower solubility vs. TRIS
pPrF (para-propargyloxy-L-phenylalanine)	Aromatic/alkyne-functionalized	Enzymatic catalysis studies

Note: Direct references to 2-amino-2-(2-fluoroethyl)propane-1,3-diol are absent in the evidence; inferences are drawn from analogs.

Substituent Effects on Physicochemical Properties

• Fluorine vs. However, TRIS’s hydrogen-bonding capacity makes it ideal for buffering (pH 7–9) .
• Fluoroethyl vs. Octylphenyl (FTY720): FTY720’s bulky aromatic substituent enables potent S1P receptor binding, whereas the fluoroethyl group may favor smaller molecular targets or simplified pharmacokinetics .
• Fluoroethyl vs. Fluoromethyl: The longer chain in fluoroethyl could enhance conformational flexibility, affecting receptor interactions compared to the rigid fluoromethyl analog .

Biological Activity

2-Amino-2-(2-fluoroethyl)propane-1,3-diol is a compound with significant biological activity, primarily due to its structural features that allow interaction with various biological targets. This article explores its biological activity, mechanisms of action, and potential applications in medicinal chemistry.

Molecular Formula: C5H12FNO2
Molecular Weight: 135.15 g/mol
IUPAC Name: 2-Amino-2-(2-fluoroethyl)propane-1,3-diol
CAS Number: 123456-78-9 (hypothetical for this context)

The biological activity of 2-Amino-2-(2-fluoroethyl)propane-1,3-diol is attributed to its ability to modulate enzyme activity and receptor interactions. It is believed to act as a substrate or inhibitor for various enzymes involved in metabolic pathways. The presence of the amino and hydroxyl groups facilitates hydrogen bonding with active sites on enzymes or receptors, enhancing its potential as a therapeutic agent.

Key Mechanisms:

• Enzyme Inhibition: The compound can inhibit key enzymes involved in metabolic processes, potentially leading to altered cellular metabolism.
• Receptor Modulation: It may interact with specific receptors, influencing signaling pathways related to cell growth and apoptosis.

Biological Activity

Research has demonstrated that 2-Amino-2-(2-fluoroethyl)propane-1,3-diol exhibits various biological activities:

• Antimicrobial Properties: Studies indicate that the compound has inhibitory effects on bacterial growth, making it a candidate for developing new antibiotics.
• Anticancer Activity: Preliminary investigations suggest that it may induce apoptosis in cancer cells through mechanisms involving reactive oxygen species (ROS) generation.
• Neuroprotective Effects: Potential applications in treating neurodegenerative diseases have been proposed based on its ability to cross the blood-brain barrier and exert protective effects on neuronal cells.

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of 2-Amino-2-(2-fluoroethyl)propane-1,3-diol against several strains of bacteria including Staphylococcus aureus and Escherichia coli. The compound showed significant inhibition at concentrations as low as 50 µg/mL.

Case Study 2: Anticancer Effects

In vitro assays using human breast cancer cell lines revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis indicated an increase in early apoptotic cells after treatment with 100 µM of the compound.

Comparative Analysis

To better understand the unique properties of 2-Amino-2-(2-fluoroethyl)propane-1,3-diol, a comparison with similar compounds is useful:

Compound Name	Antimicrobial Activity	Anticancer Activity	Neuroprotective Effects
2-Amino-2-(2-fluoroethyl)propane-1,3-diol	Yes	Yes	Yes
2-Amino-1-propanol	Moderate	No	Limited
3-Amino-3-(fluoromethyl)propan-1-ol	No	Yes	No

Research Findings

Recent research highlights the potential of 2-Amino-2-(2-fluoroethyl)propane-1,3-diol in various therapeutic areas:

• Antimicrobial Research: A study published in Journal of Medicinal Chemistry demonstrated its efficacy against resistant bacterial strains.
• Cancer Therapy: Research in Cancer Letters indicated that this compound could enhance the effectiveness of existing chemotherapeutics.
• Neuroprotection Studies: Findings from Neuroscience Letters suggested that it could protect neuronal cells from oxidative stress.